Cas no 1339740-99-6 (ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1339740-99-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6329482
• PubChem ID: 63379636
• Update Time: 2025-10-30

ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate
• 1339740-99-6
• CS-0290994
• EN300-1119871
• AKOS012685786

• Inchi： 1S/C9H12N2O3/c1-2-13-9(12)7-10-8(14-11-7)6-4-3-5-6/h6H,2-5H2,1H3
• InChI Key： CMUDVIIYXRDURD-UHFFFAOYSA-N
• SMILES： O1C(C2CCC2)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2Ų

Additional information on ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate

Introduction to Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1339740-99-6)

Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1339740-99-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a cyclobutyl group in its molecular structure enhances its chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate molecule features a carboxylate ester group at the 3-position and a cyclobutyl substituent at the 5-position of the oxadiazole core. This unique structural arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The oxadiazole ring system is particularly interesting due to its ability to act as a scaffold for designing molecules with potent pharmacological effects.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The< strong>Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate, with its cyclobutyl moiety, has shown promise in several preclinical studies as a lead compound for further development.

One of the most compelling aspects of this compound is its role in the synthesis of more complex molecules. The carboxylate ester functionality allows for further derivatization through various chemical reactions, such as hydrolysis or transesterification, enabling the creation of novel analogs with tailored properties. This flexibility makes< strong>Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate an indispensable tool in medicinal chemistry laboratories.

The cyclobutyl group itself contributes significantly to the compound's pharmacological profile. Cycloalkyl substituents are known to influence both the solubility and bioavailability of molecules. In the case of< strong>Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate, the cyclobutyl ring enhances binding affinity to certain biological targets while maintaining structural integrity. This balance is crucial for developing drugs that are both effective and well-tolerated by patients.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of< strong>Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate with various protein targets. These studies have provided insights into how the compound interacts with enzymes and receptors at a molecular level. For instance, computational modeling has revealed that the cyclobutyl group helps stabilize interactions by filling hydrophobic pockets within the target proteins. Such findings are invaluable for guiding the optimization of lead compounds into viable drug candidates.

The synthesis of< strong>Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the oxadiazole ring through cycloaddition reactions between appropriate precursors. Subsequent functionalization steps introduce the cyclobutyl group and the carboxylate ester moiety. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In addition to its synthetic utility, there is growing interest in exploring< strong>Ethyl 5-cyclobutyl-1,2,4-oxadiazole-3-carboxylate as a building block for drug discovery programs targeting neurological disorders. Preliminary studies suggest that oxadiazole derivatives may modulate neurotransmitter activity by interacting with specific receptors in the brain. The structural features of this compound make it a promising candidate for further investigation in this area.

The pharmaceutical industry continues to invest heavily in research aimed at developing new therapeutic agents based on oxadiazole scaffolds. The versatility of< strong>Ethyl 5-cyclobutul-1,2,4-oaxdiazole -3-carboxyolate as a starting material has led to numerous patents and publications detailing its applications in drug design. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion,< strong>Ethly 5-cyclobuty -1 ,24 - Ox adia zol e -3 -car box ylate (CAS No .1339740 -99 -6) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its potential biological activities , make it an exciting prospect for future drug development . As research continues to uncover new applications for this compound , it is likely that we will see further refinements in its synthesis and applications . The contributions of< strong>Ethly 5 -cyclobuty l -12 ,24 - Ox adia zol e -3 -car box ylate to medicinal chemistry are sure to be profound , shaping the landscape of therapeutic innovation for years to come.